Cas no 2411239-66-0 (N-cyclopropyl-N-(1-methyl-1H-pyrazol-5-yl)methylbut-2-ynamide)

• Product Name: N-cyclopropyl-N-(1-methyl-1H-pyrazol-5-yl)methylbut-2-ynamide
• CAS No: 2411239-66-0
• MF: C₁₂H₁₅N₃O
• MW: 217.267002344131
• CID: 5682559
• PubChem ID: 165767266
• Update Time: 2025-06-08

N-cyclopropyl-N-(1-methyl-1H-pyrazol-5-yl)methylbut-2-ynamide Chemical and Physical Properties

Names and Identifiers

• Z3589739031
• N-cyclopropyl-N-[(1-methyl-1H-pyrazol-5-yl)methyl]but-2-ynamide
• 2411239-66-0
• EN300-26580252
• N-cyclopropyl-N-(1-methyl-1H-pyrazol-5-yl)methylbut-2-ynamide

• Inchi： 1S/C12H15N3O/c1-3-4-12(16)15(10-5-6-10)9-11-7-8-13-14(11)2/h7-8,10H,5-6,9H2,1-2H3
• InChI Key： XOSBWQLONLTXFU-UHFFFAOYSA-N
• SMILES： O=C(C#CC)N(CC1=CC=NN1C)C1CC1

Computed Properties

• Exact Mass: 217.121512110g/mol
• Monoisotopic Mass: 217.121512110g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 337
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 38.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons Saturated hydrocarbons Alkanes

Additional information on N-cyclopropyl-N-(1-methyl-1H-pyrazol-5-yl)methylbut-2-ynamide

Comprehensive Overview of N-cyclopropyl-N-(1-methyl-1H-pyrazol-5-yl)methylbut-2-ynamide (CAS No. 2411239-66-0)

The compound N-cyclopropyl-N-(1-methyl-1H-pyrazol-5-yl)methylbut-2-ynamide (CAS No. 2411239-66-0) is a specialized organic molecule that has garnered significant attention in recent years due to its unique structural features and potential applications in pharmaceutical and agrochemical research. With the increasing demand for novel bioactive compounds, researchers are actively exploring the properties and synthesis pathways of this molecule. Its cyclopropyl and pyrazole moieties make it a promising candidate for drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents.

One of the key reasons behind the growing interest in N-cyclopropyl-N-(1-methyl-1H-pyrazol-5-yl)methylbut-2-ynamide is its structural versatility. The presence of a but-2-ynamide backbone allows for further functionalization, enabling chemists to tailor its properties for specific applications. Recent studies have highlighted its potential as a building block in the synthesis of more complex molecules, particularly those targeting G-protein-coupled receptors (GPCRs) and enzyme inhibition. These findings align with current trends in precision medicine, where researchers are seeking compounds with high selectivity and minimal off-target effects.

In the context of agrochemical innovation, CAS No. 2411239-66-0 has shown promise as a precursor for developing next-generation crop protection agents. Its pyrazole ring is a common motif in many commercial herbicides and insecticides, making it a valuable scaffold for designing environmentally friendly alternatives. With the global push toward sustainable agriculture, this compound's potential to reduce ecological impact while maintaining efficacy is a hot topic among researchers and industry professionals alike.

The synthesis of N-cyclopropyl-N-(1-methyl-1H-pyrazol-5-yl)methylbut-2-ynamide typically involves multi-step organic reactions, including Sonogashira coupling and amide bond formation. These methods have been optimized to improve yield and purity, addressing common challenges in scaling up production. Recent advancements in flow chemistry and catalytic processes have further enhanced the efficiency of its synthesis, making it more accessible for industrial applications.

From a regulatory perspective, CAS No. 2411239-66-0 is not classified as a hazardous substance under current guidelines, which facilitates its use in research and development. However, proper handling and storage protocols are still recommended to ensure safety and stability. As with any chemical compound, thorough characterization using techniques such as NMR spectroscopy, mass spectrometry, and HPLC analysis is essential to verify its identity and purity.

The future of N-cyclopropyl-N-(1-methyl-1H-pyrazol-5-yl)methylbut-2-ynamide looks promising, with ongoing investigations into its biological activity and potential therapeutic applications. As the scientific community continues to explore its properties, this compound may soon find its way into clinical trials or commercial products, contributing to advancements in medicine and agriculture. Its unique combination of structural elements positions it as a valuable tool for addressing some of today's most pressing challenges in health and sustainability.